2-methyl-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide

• IUPAC Name: 2-methyl-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide
• InChI: InChI=1S/C17H17N3O2S/c1-9-7-5-6-8-13(9)15(21)19-14-10(2)18-17-20(16(14)22)11(3)12(4)23-17/h5-8H,1-4H3,(H,19,21)
• InChI Key: TUOQXFCIDYVBPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(N=C3N(C2=O)C(=C(S3)C)C)C
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

2-methyl-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug development.

Scientific Research Applications

Synthesis and Biological Evaluation

• Researchers have focused on synthesizing novel derivatives with structures similar to the compound of interest, aiming to explore their anti-inflammatory, analgesic, antimicrobial, and anticancer properties. For instance, novel derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities, with some showing significant potency against specific bacterial strains and cancer cell lines (M. Verma & P. Verma, 2022; B. Ravinaik et al., 2021).

Antimicrobial and Anticancer Activity

• Several studies have been conducted to synthesize and characterize compounds for evaluating their potential antimicrobial and anticancer activities. Some compounds demonstrated promising results against microbial strains and HeLa Cervical cancer cell lines, indicating their potential as therapeutic agents (M. Verma & P. Verma, 2022).

Anti-Inflammatory Potential

• The anti-inflammatory potential of oxazolo/thiazolo pyrimidine derivatives has been investigated, highlighting the structure-activity relationship and the influence of substituents on anti-inflammatory efficacy (R. Sawant et al., 2012).

Insecticidal and Antibacterial Potential

• Research on pyrimidine linked pyrazole heterocyclics has shown insecticidal and antibacterial potential, suggesting their application in agricultural pest management and as antibacterial agents (P. P. Deohate & Kalpana A. Palaspagar, 2020).

Antinociceptive and Anti-inflammatory Properties

• Studies on thiazolopyrimidine derivatives have evaluated their antinociceptive (pain-relieving) and anti-inflammatory properties, indicating their potential in developing new pain management and anti-inflammatory drugs (T. Selvam et al., 2012).